Cas no 170229-92-2 (Benzenamine, 4-methoxy-3-[2-(1-pyrrolidinyl)ethoxy]-)

Benzenamine, 4-methoxy-3-[2-(1-pyrrolidinyl)ethoxy]- structure
170229-92-2 structure
Product Name:Benzenamine, 4-methoxy-3-[2-(1-pyrrolidinyl)ethoxy]-
CAS No:170229-92-2
MF:C13H20N2O2
MW:236.310103416443
CID:1356843
PubChem ID:18980128
Update Time:2025-04-20

Benzenamine, 4-methoxy-3-[2-(1-pyrrolidinyl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-methoxy-3-[2-(1-pyrrolidinyl)ethoxy]-
    • 4-methoxy-3-(2-pyrrolidin-1-ylethoxy)aniline
    • 4-methoxy-3-[2-(1-pyrrolidinyl)ethoxy]Benzenamine
    • SCHEMBL1929865
    • DTXSID60597067
    • DS-016837
    • 4-Methoxy-3-(2-(pyrrolidin-1-yl)ethoxy)aniline
    • 3-(2-Pyrrolidin-1-ylethoxy)-4-methoxyaniline
    • DLRAIFHTDJIUBY-UHFFFAOYSA-N
    • 170229-92-2
    • 4-methoxy-3-(2-(pyrrolidin-1-yl)ethoxy)benzenamine
    • 4-Methoxy-3-[2-(pyrrolidin-1-yl)ethoxy]aniline
    • Inchi: 1S/C13H20N2O2/c1-16-12-5-4-11(14)10-13(12)17-9-8-15-6-2-3-7-15/h4-5,10H,2-3,6-9,14H2,1H3
    • InChI Key: DLRAIFHTDJIUBY-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C=CC=1OC)N)CCN1CCCC1

Computed Properties

  • Exact Mass: 236.1526
  • Monoisotopic Mass: 236.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 47.7Ų

Experimental Properties

  • PSA: 47.72
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